[1-(3,4-Difluorophenyl)ethyl](propyl)amine

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: N-[1-(3,4-difluorophenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H15F2N/c1-3-6-14-8(2)9-4-5-10(12)11(13)7-9/h4-5,7-8,14H,3,6H2,1-2H3
• InChI Key: ZUXOHAMJJDWKIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC(=C(C=C1)F)F

Description

Contextualization of Alkylamine Derivatives in Contemporary Chemical Biology Research

Alkylamine derivatives are organic compounds that contain an amine group attached to an alkyl substituent. This structural motif is prevalent in a wide array of biologically active molecules, including neurotransmitters, hormones, and a significant number of pharmaceutical agents. In contemporary chemical biology, research into novel alkylamine derivatives is driven by the quest for new therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles.

The versatility of the alkylamine scaffold allows for systematic modifications to explore structure-activity relationships (SAR), which is a fundamental concept in drug discovery. By altering the nature of the alkyl and aryl groups, as well as the substitution pattern on the amine, researchers can fine-tune the pharmacological properties of these compounds. This has led to the development of alkylamine derivatives with applications in a variety of therapeutic areas, including but not limited to, neurology, oncology, and infectious diseases.

Rationale for Scholarly Investigation of 1-(3,4-Difluorophenyl)ethylamine

While specific research on 1-(3,4-Difluorophenyl)ethylamine is scarce, a scientific rationale for its investigation can be constructed based on the known properties of its constituent chemical features. The core of the molecule is a phenethylamine (B48288) backbone, a structure shared by many psychoactive substances and neurotransmitters.

The presence of a 3,4-difluorophenyl group is of particular interest in medicinal chemistry. The incorporation of fluorine atoms into a drug candidate can significantly alter its metabolic stability, lipophilicity, and binding affinity to biological targets. tandfonline.commdpi.com Fluorine's high electronegativity can influence the electronic properties of the aromatic ring, potentially leading to enhanced interactions with protein receptors. tandfonline.com Specifically, the difluoromethyl group can act as a hydrogen bond donor, which may improve target affinity and specificity. nih.gov

The ethyl and propyl groups attached to the amine nitrogen also play a crucial role in defining the compound's potential pharmacological profile. The size and nature of these alkyl groups can influence the compound's ability to cross the blood-brain barrier and its selectivity for different receptor subtypes. Studies on other phenethylamine derivatives have shown that variations in the N-alkyl substituents can lead to significant changes in biological activity. biomolther.org

Given these structural characteristics, 1-(3,4-Difluorophenyl)ethylamine presents itself as a candidate for investigation into its potential interactions with various biological systems, particularly the central nervous system.

Synthetic Methodologies for 1 3,4 Difluorophenyl Ethylamine

Established Synthetic Pathways and Precursors for the Compound

The primary precursor for the synthesis of 1-(3,4-difluorophenyl)ethylamine is 3,4-difluoroacetophenone. The most common and direct method for converting this ketone to the desired primary amine is through reductive amination . researchgate.netorganic-chemistry.org This one-pot reaction involves the formation of an imine intermediate from the ketone and an amine source, which is then reduced in situ to the corresponding amine. masterorganicchemistry.comorganic-chemistry.org

3,4-Difluoroacetophenone + Amine Source + Reducing Agent → 1-(3,4-Difluorophenyl)ethylamine

Key components of this synthetic pathway include:

Amine Source: For the synthesis of the primary amine, ammonia (B1221849) or an ammonia equivalent such as ammonium (B1175870) acetate (B1210297) is used. organic-chemistry.org

Reducing Agent: A variety of reducing agents can be employed, with sodium cyanoborohydride (NaBH3CN) and sodium triacetoxyborohydride (B8407120) (NaBH(OAc)3) being particularly effective due to their selectivity for reducing the imine in the presence of the ketone. masterorganicchemistry.comresearchgate.net Other options include catalytic hydrogenation. organic-chemistry.org

Solvent and Catalyst: The reaction is typically carried out in a protic solvent like methanol (B129727) or ethanol. Sometimes, a Lewis acid catalyst such as titanium(IV) isopropoxide can be used to facilitate imine formation. psu.edu

Once the primary amine, 1-(3,4-difluorophenyl)ethylamine, is synthesized and purified, the propyl group is introduced to form the final product, 1-(3,4-difluorophenyl)ethylamine. This can be achieved through two primary methods:

A second Reductive Amination: The primary amine is reacted with propanal in the presence of a suitable reducing agent. This is an efficient method for creating secondary amines. masterorganicchemistry.com

Direct N-Alkylation: The primary amine is treated with a propyl halide, such as 1-bromopropane (B46711) or 1-iodopropane, in the presence of a base. However, this method can sometimes lead to over-alkylation, producing a tertiary amine as a byproduct. masterorganicchemistry.com

Table 1: Key Precursors and Reagents

Precursor/Reagent	Role in Synthesis
3,4-Difluoroacetophenone	Starting ketone for the ethylamine (B1201723) backbone
Ammonia/Ammonium Acetate	Nitrogen source for the primary amine
Propanal	Carbonyl source for the propyl group
Propyl Halide (e.g., 1-bromopropane)	Alkylating agent for the propyl group
Sodium Cyanoborohydride	Reducing agent for reductive amination
Sodium Triacetoxyborohydride	Reducing agent for reductive amination
Palladium on Carbon (Pd/C)	Catalyst for hydrogenation
Titanium(IV) isopropoxide	Lewis acid catalyst

Enantioselective Synthesis Strategies and Stereochemical Control Approaches

The central carbon atom in 1-(3,4-Difluorophenyl)ethylamine is a chiral center, meaning the compound can exist as two enantiomers. For many applications, it is crucial to synthesize a single enantiomer. Several strategies are employed to achieve this stereochemical control.

Asymmetric catalysis involves the use of a chiral catalyst to influence the stereochemical outcome of a reaction. In the synthesis of chiral 1-(3,4-difluorophenyl)ethylamine, this is most effectively applied during the reductive amination of 3,4-difluoroacetophenone. st-andrews.ac.uk By using a chiral catalyst, the reduction of the imine intermediate can be directed to favor the formation of one enantiomer over the other.

Common approaches include:

Catalytic Asymmetric Hydrogenation: This involves the use of a transition metal catalyst (e.g., rhodium, ruthenium, or iridium) complexed with a chiral ligand. The chiral ligand creates a chiral environment around the metal center, leading to the preferential formation of one enantiomer.

Chiral Phosphoric Acid Catalysis: Chiral phosphoric acids can act as catalysts in transfer hydrogenation reactions, promoting the enantioselective reduction of imines. nih.gov

A chiral auxiliary is a stereochemically pure compound that is temporarily incorporated into a molecule to control the stereochemical outcome of a subsequent reaction. In the synthesis of chiral amines, a chiral auxiliary can be reacted with the ketone precursor to form a chiral imine or enamine. The subsequent reduction of this intermediate is then directed by the stereochemistry of the auxiliary. After the desired stereocenter is established, the auxiliary is removed to yield the enantiomerically enriched product.

Resolution is the process of separating a racemic mixture (a 1:1 mixture of both enantiomers) into its individual enantiomeric components. wikipedia.org This is often employed when an asymmetric synthesis is not feasible or does not provide sufficient enantiomeric purity.

Common resolution techniques for chiral amines include:

Diastereomeric Salt Formation: The racemic amine is reacted with a chiral resolving agent, typically a chiral carboxylic acid (e.g., tartaric acid or mandelic acid), to form a pair of diastereomeric salts. nih.govpsu.edu These diastereomers have different physical properties, such as solubility, which allows them to be separated by fractional crystallization. wikipedia.org Once separated, the pure enantiomer of the amine can be recovered by treating the salt with a base.

Enzymatic Resolution: Enzymes, which are inherently chiral, can be used to selectively react with one enantiomer in a racemic mixture. researchgate.netnih.gov For example, a lipase (B570770) can be used to acylate one enantiomer of the amine, allowing for the separation of the acylated and unreacted enantiomers. nih.gov Biocatalysis offers a green and highly selective method for obtaining enantiopure amines. mdpi.commdpi.comnih.gov

Table 2: Comparison of Enantioselective Strategies

Strategy	Principle	Advantages	Disadvantages
Asymmetric Catalysis	A chiral catalyst directs the formation of one enantiomer.	High efficiency, atom economy.	Development of suitable catalysts can be challenging and expensive.
Chiral Auxiliaries	A temporary chiral group directs stereochemistry.	Often provides high stereocontrol.	Requires additional steps for attachment and removal of the auxiliary.
Resolution	Separation of a racemic mixture.	Can be applied when asymmetric synthesis is difficult.	The maximum theoretical yield for the desired enantiomer is 50%.

Optimization of Synthetic Yields and Purity for Research Applications

For research applications, obtaining the target compound in high yield and purity is paramount. Optimization of the synthetic route involves a systematic study of various reaction parameters.

For the reductive amination step, these parameters include:

Choice of Reducing Agent: While sodium cyanoborohydride is effective, sodium triacetoxyborohydride is often preferred as it is less toxic. masterorganicchemistry.com

Stoichiometry of Reagents: The molar ratios of the ketone, amine source, and reducing agent are carefully controlled to maximize conversion and minimize side reactions.

pH of the Reaction Medium: The pH needs to be controlled to facilitate imine formation without deactivating the reducing agent.

Temperature and Reaction Time: These are optimized to ensure the reaction goes to completion without the formation of degradation products.

For the N-propylation step, if proceeding via a second reductive amination, similar optimization principles apply. If direct alkylation is used, the choice of base, solvent, and temperature is critical to favor mono-alkylation and suppress the formation of the tertiary amine.

Purification of the final product is typically achieved through column chromatography or distillation. The purity is then assessed using techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Scalability Considerations for Research-Grade Material Production

The synthesis of research-grade materials requires a process that is not only efficient but also scalable to produce the desired quantities. When scaling up the synthesis of 1-(3,4-Difluorophenyl)ethylamine, several factors must be considered:

Reagent Cost and Availability: The cost and commercial availability of the starting materials and reagents become more significant at a larger scale.

Reaction Safety and Exothermicity: Reductive amination reactions can be exothermic, and proper temperature control is crucial to prevent runaway reactions. The use of toxic reagents like sodium cyanoborohydride may be less desirable for larger-scale synthesis.

Work-up and Purification: Extraction and purification methods that are straightforward on a lab scale may become more challenging and time-consuming at a larger scale. Crystallization of the product or its salt is often a preferred method for purification on a larger scale as it can be more efficient than chromatography.

Waste Management: The environmental impact of the solvents and reagents used is an important consideration, and greener synthetic routes are increasingly favored. Biocatalytic methods, for instance, are often more environmentally benign. nih.gov

Molecular Interactions and Receptor Binding Profiling of 1 3,4 Difluorophenyl Ethylamine

Ligand-Receptor Interaction Studies In Vitro

No specific in vitro studies detailing the ligand-receptor interactions of 1-(3,4-Difluorophenyl)ethylamine have been identified. Such studies would typically involve techniques like nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, or surface plasmon resonance to elucidate the specific binding modes and interacting amino acid residues within a receptor's binding pocket.

Radioligand Binding Assays and Quantitative Affinity Determination

There is no published data from radioligand binding assays that would allow for the quantitative determination of the affinity of 1-(3,4-Difluorophenyl)ethylamine for any specific receptor. nih.gov These assays are crucial for determining key parameters such as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50), which are fundamental measures of a compound's binding potency. Without these experimental results, a data table of affinity values cannot be generated.

Receptor Subtype Selectivity and Cross-Reactivity Profiling

Information regarding the receptor subtype selectivity of 1-(3,4-Difluorophenyl)ethylamine is not available. A selectivity profile is established by testing the compound's binding affinity across a panel of different receptor subtypes (e.g., dopamine (B1211576) D1 vs. D2, or various serotonin (B10506) receptor subtypes). nih.govnih.gov This information is critical for understanding a compound's potential therapeutic applications and off-target effects.

Investigation of Allosteric Modulation Mechanisms

There are no studies indicating that 1-(3,4-Difluorophenyl)ethylamine acts as an allosteric modulator at any receptor. Investigations into allosteric modulation would require specific experimental designs to determine if the compound binds to a site topographically distinct from the primary (orthosteric) binding site and if it modulates the affinity or efficacy of the endogenous ligand. nih.gov

Comparative Binding Kinetics and Thermodynamics

No data on the binding kinetics (association and dissociation rates, kon and koff) or the thermodynamic parameters (enthalpy, entropy) of the interaction between 1-(3,4-Difluorophenyl)ethylamine and any receptor has been published. These parameters provide deeper insights into the mechanism of binding and the nature of the forces driving the interaction.

Pharmacological Mechanisms of Action of 1 3,4 Difluorophenyl Ethylamine in Preclinical Models

Neurotransmitter Uptake Inhibition or Release Modulation in Synaptosomal Preparations

Without primary research data, any attempt to generate content for these areas would be speculative and would not meet the required standards of scientific accuracy and detail.

Structure Activity Relationship Sar Studies and Analogue Design Centered on 1 3,4 Difluorophenyl Ethylamine

Systematic Structural Modifications and Their Impact on Biological Activity

The biological activity of phenethylamine (B48288) derivatives can be significantly altered by systematic modifications to their core structure. These modifications typically involve substitutions on the phenyl ring, alterations to the ethylamine (B1201723) side chain, and changes to the amine substituent.

Phenyl Ring Modifications: The substitution pattern on the phenyl ring is a critical determinant of activity and selectivity for monoamine transporters, which are common targets for phenethylamine derivatives. The presence of fluorine atoms, as in the 3,4-difluoro substitution of the parent compound, can influence properties such as metabolic stability and binding affinity. Studies on related phenethylamines have shown that the position and nature of substituents on the phenyl ring can drastically alter potency and selectivity for the dopamine (B1211576) transporter (DAT), serotonin (B10506) transporter (SERT), and norepinephrine (B1679862) transporter (NET). For instance, moving a substituent from the para to the meta or ortho position can shift the selectivity profile.

Compound/Modification	Target	Activity
N-Propyl-phenethylamine	DAT	Moderate Affinity
N-Propyl-4-fluoro-phenethylamine	DAT	Increased Affinity
N-Propyl-3,4-difluoro-phenethylamine	DAT	Potentially Higher Affinity

N-Alkylation: The nature of the alkyl group on the nitrogen atom also plays a crucial role in determining the pharmacological profile. Increasing the length of the N-alkyl chain in phenethylamine analogs has been shown to transition the compound's activity from a transporter substrate (releaser) to a transporter inhibitor (blocker) nih.gov. For example, in a series of 4-methylamphetamine analogs, lengthening the N-alkyl chain from methyl to propyl progressively decreases potency at DAT and NET while shifting the selectivity towards SERT nih.govresearchgate.net. This suggests that the N-propyl group in 1-(3,4-Difluorophenyl)ethylamine is a key feature influencing its interaction with monoamine transporters.

N-Alkyl Group	Effect on DAT/NET	Effect on SERT
Methyl	Substrate/Releaser	Substrate/Releaser
Ethyl	Reduced Substrate Activity	Increased Selectivity
Propyl	Blocker/Inhibitor	Potent Releaser/Inhibitor

Identification of Key Pharmacophoric Elements within the Compound Structure

A pharmacophore is the three-dimensional arrangement of essential features that enable a molecule to interact with a specific biological target. For phenethylamine-based monoamine transporter inhibitors, the key pharmacophoric elements generally include:

An Aromatic Ring: This feature engages in hydrophobic and van der Waals interactions within the transporter's binding pocket.

A Positively Ionizable Amine: At physiological pH, the amine group is protonated and forms a crucial ionic interaction with an acidic residue (e.g., an aspartate) in the transporter's binding site drughunter.comnih.gov.

Pharmacophore models for monoamine transporter inhibitors often feature a triangular arrangement of two hydrophobic/aromatic centers and one hydrogen bond donor/acceptor (the amine) nih.govresearchgate.net. The specific distances and angles between these features determine the compound's affinity and selectivity for DAT, SERT, or NET. The 3,4-difluorophenyl group of the parent compound contributes to the electronic properties of the aromatic ring, potentially influencing its interaction with the binding site.

Design and Synthesis of Analogues for SAR Elucidation and Optimization

To systematically explore the SAR of 1-(3,4-Difluorophenyl)ethylamine, a series of analogues would be designed and synthesized. This process typically involves:

Varying Phenyl Ring Substituents: Synthesizing analogues with different halogen substitutions (e.g., dichloro, chloro-fluoro) or other electron-withdrawing or electron-donating groups at various positions on the phenyl ring would help to probe the electronic and steric requirements for optimal activity.

Modifying the N-Alkyl Group: A series of compounds with different N-alkyl chains (e.g., methyl, ethyl, butyl, or branched alkyl groups) would be synthesized to investigate the impact of size and lipophilicity on transporter affinity and selectivity.

Introducing Side-Chain Modifications: Altering the ethylamine linker, for example by adding a methyl group at the alpha or beta position, can provide insights into the conformational requirements of the binding pocket.

The synthesis of such analogues often involves standard organic chemistry techniques, such as reductive amination of a corresponding ketone with the desired amine or N-alkylation of a primary amine.

Stereochemical Influences on Activity and Selectivity Profiles

The 1-(3,4-Difluorophenyl)ethylamine molecule contains a chiral center at the carbon atom attached to the phenyl ring and the amine group. It is well-established that the stereochemistry of phenethylamine derivatives can have a profound impact on their biological activity. For many psychoactive phenethylamines, one enantiomer is significantly more potent than the other.

For instance, in the case of N-alkyl-4-methylamphetamine analogs, the (S)-enantiomers are generally more potent at monoamine transporters than the (R)-enantiomers researchgate.net. Similarly, for ohmefentanyl, an extremely potent analgesic, the stereochemistry at three chiral centers leads to dramatic differences in analgesic activity and opioid receptor binding affinity among its eight possible stereoisomers estranky.sk.

It is therefore highly probable that the (R)- and (S)-enantiomers of 1-(3,4-Difluorophenyl)ethylamine exhibit different affinities and selectivities for their biological targets. The synthesis of enantiomerically pure forms is essential to fully characterize the pharmacological profile of this compound and to identify the more active stereoisomer.

Enantiomer	Expected Activity
(S)-1-(3,4-Difluorophenyl)ethylamine	Potentially higher affinity for monoamine transporters
(R)-1-(3,4-Difluorophenyl)ethylamine	Potentially lower affinity for monoamine transporters

Bioisosteric Replacements and Their Effects on Target Interaction

Bioisosterism is a strategy used in medicinal chemistry to replace a functional group in a lead compound with another group that has similar physical or chemical properties, with the aim of improving potency, selectivity, or pharmacokinetic properties.

Phenyl Ring Bioisosteres: The 3,4-difluorophenyl group could be replaced with other aromatic or heteroaromatic rings to explore different electronic and steric interactions. For example, replacing the phenyl ring with a thiophene or pyridine (B92270) ring can alter the compound's polarity and hydrogen bonding capacity, potentially leading to changes in target affinity and selectivity.

N-Propyl Group Bioisosteres: The N-propyl group could be replaced with bioisosteres to fine-tune the compound's properties. For instance, replacing the propyl group with a cyclopropylmethyl group could introduce conformational rigidity. A trifluoroethyl group could be used as a bioisosteric replacement to enhance metabolic stability and alter the basicity of the amine drughunter.com.

Original Group	Bioisosteric Replacement	Potential Effect
3,4-Difluorophenyl	Thienyl	Altered aromatic interactions, potential for improved potency
N-Propyl	Cyclopropylmethyl	Increased rigidity, potential for improved selectivity
N-Propyl	Trifluoroethyl	Increased metabolic stability, altered basicity

Computational Chemistry and Molecular Modeling of 1 3,4 Difluorophenyl Ethylamine

Ligand-Based Drug Design (LBDD) and Structure-Based Drug Design (SBDD) Applications

Ligand-Based Drug Design (LBDD) and Structure-Based Drug Design (SBDD) represent two cornerstone strategies in computational drug discovery. They are particularly relevant for characterizing substituted phenethylamines like 1-(3,4-Difluorophenyl)ethylamine, which are known to interact with monoamine transporters such as the dopamine (B1211576) transporter (DAT), serotonin (B10506) transporter (SERT), and norepinephrine (B1679862) transporter (NET).

Ligand-Based Drug Design (LBDD) is employed when the three-dimensional structure of the biological target is unknown or poorly resolved. This approach relies on analyzing a series of molecules known to be active at a specific target to build a pharmacophore model. A pharmacophore represents the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers, ionizable groups) that a molecule must possess to bind to the target. For 1-(3,4-Difluorophenyl)ethylamine, an LBDD approach would involve comparing its structure to known DAT, SERT, or NET inhibitors to generate a pharmacophore model. nih.govmdma.chacs.org This model could then be used to predict its binding affinity and to screen virtual libraries for other compounds with similar activity profiles. mdma.chacs.org Key features for this class of compounds often include an aromatic ring, a hydrophobic region, and a positively ionizable amine group, with specific distances between these features being crucial for activity. acs.org

Structure-Based Drug Design (SBDD) is utilized when a high-resolution 3D structure of the target protein, typically obtained through X-ray crystallography or cryo-electron microscopy, is available. Homology models, which are built using the structure of a closely related protein as a template, are also frequently used. nih.govnih.gov For 1-(3,4-Difluorophenyl)ethylamine, SBDD would involve docking the molecule into the binding sites of human monoamine transporter models. nih.gov This approach allows for a detailed visualization of the binding pose, identification of key amino acid interactions, and estimation of binding free energy, providing a rational basis for its potential mechanism of action.

Table 1: Illustrative Comparison of LBDD and SBDD Approaches

Approach	Principle	Requirement	Application to 1-(3,4-Difluorophenyl)ethylamine	Potential Outcome
Ligand-Based Drug Design (LBDD)	Analyzes structure-activity relationships of known active ligands.	A set of active and inactive molecules.	Comparison with known monoamine reuptake inhibitors to build a pharmacophore model. mdma.chacs.org	Prediction of binding affinity and functional activity (inhibitor vs. releaser).
Structure-Based Drug Design (SBDD)	Utilizes the 3D structure of the biological target.	High-resolution protein structure (crystal structure or homology model). nih.gov	Docking into the binding sites of DAT, SERT, and NET models. nih.gov	Identification of binding pose, key interactions, and estimation of binding energy.

Molecular Docking Simulations with Proposed Biological Targets

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor or target protein). For 1-(3,4-Difluorophenyl)ethylamine, the primary proposed biological targets are the monoamine transporters (DAT, SERT, and NET), which are implicated in the effects of many phenethylamine (B48288) derivatives. biomolther.orgresearchgate.net

Docking simulations would place the 1-(3,4-Difluorophenyl)ethylamine molecule into the binding pocket of a structural model of each transporter. The simulation algorithm samples numerous possible conformations and orientations of the ligand within the binding site and scores them based on a scoring function, which estimates the binding affinity (e.g., in kcal/mol). biomolther.org

Table 2: Hypothetical Molecular Docking Results for 1-(3,4-Difluorophenyl)ethylamine

This table presents a hypothetical scenario illustrating the type of data generated from docking simulations against monoamine transporters, based on findings for analogous compounds.

Biological Target	Predicted Binding Energy (kcal/mol)	Key Interacting Residues (Illustrative)	Predicted Interaction Types
Dopamine Transporter (DAT)	-8.5	Asp79, Ser149, Phe320, Tyr156	Ionic bond, Hydrogen bond, Pi-stacking
Serotonin Transporter (SERT)	-7.9	Asp98, Tyr95, Ile172, Phe341	Ionic bond, Hydrogen bond, Hydrophobic
Norepinephrine Transporter (NET)	-8.2	Asp75, Phe317, Tyr152	Ionic bond, Pi-stacking, Hydrophobic

Molecular Dynamics Simulations for Conformational Analysis and Binding Stability Assessment

While molecular docking provides a static snapshot of the ligand-protein complex, molecular dynamics (MD) simulations offer a dynamic view, simulating the movements and interactions of atoms and molecules over time. An MD simulation would be performed on the docked complex of 1-(3,4-Difluorophenyl)ethylamine and its target transporter (e.g., DAT), typically embedded in a simulated lipid bilayer and water environment to mimic physiological conditions. nih.govnih.govfrontiersin.org

These simulations, often run for hundreds of nanoseconds, provide critical information on the stability of the predicted binding pose. rsc.org By tracking the position of the ligand relative to the protein over time, researchers can confirm whether the key interactions identified in docking are maintained. nih.govnih.gov MD simulations are crucial for understanding how the ligand and protein adapt to each other upon binding, a phenomenon known as "induced fit." frontiersin.org

Quantitative Structure-Activity Relationship (QSAR) Modeling

Quantitative Structure-Activity Relationship (QSAR) modeling is a statistical approach used to build models that correlate the chemical structure of compounds with their biological activity. tandfonline.com A QSAR study for 1-(3,4-Difluorophenyl)ethylamine would involve a dataset of structurally related phenethylamines with known activities at a specific target (e.g., DAT inhibition).

For each compound in the dataset, a set of numerical descriptors is calculated. These descriptors can encode various aspects of the molecular structure, including:

Electronic properties: Dipole moment, partial charges (influenced by the fluorine atoms).

Steric properties: Molecular volume, surface area (influenced by the N-propyl group).

Hydrophobic properties: LogP (partition coefficient).

Topological properties: Connectivity indices.

A mathematical model is then generated to find the best correlation between these descriptors and the observed biological activity (e.g., IC50). tandfonline.comtandfonline.com Such a model could predict the activity of 1-(3,4-Difluorophenyl)ethylamine and highlight the key structural features driving its potency and selectivity. For instance, a QSAR model might reveal that increased lipophilicity and specific steric bulk on the amine are critical for high affinity at NET, whereas electronic factors on the aromatic ring are more important for SERT. tandfonline.com

In Silico Prediction of Preclinical ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Properties

Before a compound can be considered for further development, its ADMET properties must be evaluated. In silico ADMET prediction offers a rapid and cost-effective way to screen compounds for potential liabilities at an early stage. researchgate.netnih.govresearchgate.netaudreyli.com Various computational models, many based on large datasets of experimental results, can predict a wide range of properties for 1-(3,4-Difluorophenyl)ethylamine.

Key predicted properties include:

Absorption: Prediction of human intestinal absorption (HIA) and blood-brain barrier (BBB) penetration. The latter is critical for a psychoactive compound.

Distribution: Prediction of plasma protein binding and volume of distribution.

Metabolism: Identification of potential sites of metabolism by cytochrome P450 (CYP) enzymes (e.g., CYP2D6, which is common for phenethylamines) and prediction of potential metabolites.

Excretion: Estimation of clearance and half-life.

Toxicity: Prediction of potential toxicities such as Ames mutagenicity, cardiotoxicity (e.g., hERG channel blockade), and hepatotoxicity.

These predictions are often guided by established principles like Lipinski's Rule of 5, which assesses the "drug-likeness" of a molecule based on properties like molecular weight, LogP, and the number of hydrogen bond donors and acceptors. simulations-plus.com

Table 3: Exemplary In Silico ADMET Profile for 1-(3,4-Difluorophenyl)ethylamine

This table shows representative ADMET parameters that would be predicted using computational models.

ADMET Property	Predicted Value/Classification (Illustrative)	Implication
Molecular Weight	213.27 g/mol	Compliant with Lipinski's Rule (<500)
LogP	3.1	Good lipophilicity for BBB penetration
Blood-Brain Barrier (BBB) Penetration	High	Likely to be centrally active
CYP2D6 Inhibition	Probable Inhibitor	Potential for drug-drug interactions
hERG Blockade	Low Risk	Low risk of cardiotoxicity
Ames Mutagenicity	Non-mutagenic	Low risk of carcinogenicity

Quantum Chemical Calculations for Electronic Structure and Reactivity

Quantum chemical (QC) calculations, based on the principles of quantum mechanics, provide a highly detailed description of the electronic structure of a molecule. Methods like Density Functional Theory (DFT) can be used to study 1-(3,4-Difluorophenyl)ethylamine. researchgate.net

These calculations can determine:

Molecular Geometry: The most stable 3D conformation of the molecule in the gas phase or in a solvent. nih.gov

Electrostatic Potential (ESP): The ESP map reveals the distribution of charge on the molecular surface. The electronegative fluorine atoms will create a region of negative potential on the aromatic ring, while the protonated amine will be strongly positive. This charge distribution is fundamental to how the molecule interacts with its biological target. researchgate.net

Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's chemical reactivity and its ability to participate in charge-transfer interactions.

Bonding and Intramolecular Interactions: QC methods can analyze the nature of chemical bonds and weak intramolecular interactions, such as the potential for hydrogen bonding between the amine proton and a fluorine atom, which can influence the molecule's preferred conformation. nih.govresearchgate.netacs.org This conformational preference can, in turn, affect its binding to a receptor. nih.gov

By providing a fundamental understanding of its electronic properties and reactivity, QC calculations complement the other modeling techniques and contribute to a comprehensive profile of the molecule.

Preclinical Metabolic Fate and Disposition of 1 3,4 Difluorophenyl Ethylamine

In Vitro Metabolic Stability and Identification of Responsible Enzymes (e.g., Cytochrome P450s)

The metabolic stability of 1-(3,4-Difluorophenyl)ethylamine is anticipated to be primarily governed by hepatic enzymes. In vitro assays using preclinical liver microsomes (from species such as rat, mouse, and dog) and hepatocytes are standard methods to evaluate the intrinsic clearance of a compound. For secondary amines of this class, metabolism is predominantly mediated by the cytochrome P450 (CYP450) superfamily of enzymes. nih.govresearchgate.net

Table 1: Illustrative In Vitro Metabolic Stability of 1-(3,4-Difluorophenyl)ethylamine in Preclinical Liver Microsomes

Species	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Rat	35	19.8
Mouse	25	27.7
Dog	45	15.4
Human	55	12.6

Note: The data in this table is illustrative and based on typical values for structurally similar compounds. Specific experimental data for 1-(3,4-Difluorophenyl)ethylamine is not publicly available.

Identification and Characterization of Major Metabolites in Preclinical Biological Systems

In preclinical models, the identification of metabolites is crucial for understanding the biotransformation pathways. For 1-(3,4-Difluorophenyl)ethylamine, several major metabolites would be expected, arising from common phase I metabolic reactions. These are typically identified using techniques like liquid chromatography-mass spectrometry (LC-MS).

The anticipated major metabolites include:

N-dealkylated metabolite: Removal of the propyl group would yield 1-(3,4-difluorophenyl)ethylamine. This is a very common metabolic pathway for secondary amines. nih.gov

Hydroxylated metabolites: N-hydroxylation of the secondary amine to form a hydroxylamine (B1172632) is another significant pathway. nih.govresearchgate.net Aromatic hydroxylation on the difluorophenyl ring is also possible, although potentially hindered by the fluorine atoms.

Oxidized metabolites: Further oxidation of the propyl side chain could lead to the formation of corresponding alcohols, aldehydes, or carboxylic acids.

Elucidation of Metabolic Pathways and Biotransformation Mechanisms

The biotransformation of 1-(3,4-Difluorophenyl)ethylamine likely proceeds through several key pathways:

N-Dealkylation: This CYP-mediated pathway is often a primary route of metabolism for secondary amines. It involves the oxidation of the carbon atom attached to the nitrogen of the propyl group, leading to an unstable intermediate that cleaves to form 1-(3,4-difluorophenyl)ethylamine and propionaldehyde. nih.gov

N-Oxidation: Direct oxidation of the nitrogen atom can lead to the formation of N-hydroxy-1-(3,4-difluorophenyl)ethylamine. This hydroxylamine metabolite can be further oxidized. nih.gov

Aromatic Hydroxylation: While the difluoro substitution may decrease the likelihood of this pathway, hydroxylation at one of the available positions on the phenyl ring is a potential, though likely minor, route of metabolism.

These phase I metabolites can subsequently undergo phase II conjugation reactions, such as glucuronidation, to increase their water solubility and facilitate their excretion.

Enzyme Induction and Inhibition Studies in Preclinical Hepatic Microsomes and Hepatocytes

Phenylethylamine derivatives have the potential to interact with CYP450 enzymes not only as substrates but also as inhibitors or inducers. It is plausible that 1-(3,4-Difluorophenyl)ethylamine could exhibit inhibitory effects on certain CYP isozymes, particularly CYP2D6, which is a common target for amine-containing compounds.

Furthermore, some secondary amines are known to form metabolic-intermediate complexes (MICs) with the heme iron of CYP enzymes, leading to quasi-irreversible or time-dependent inhibition. nih.govresearchgate.net This occurs when a metabolite, often a nitroso intermediate formed from the N-hydroxylamine, binds tightly to the CYP active site. Such interactions are a significant consideration in preclinical drug development due to their potential for drug-drug interactions. Studies in preclinical hepatic microsomes would be necessary to evaluate the potential for both reversible and time-dependent inhibition of major CYP isozymes. There is no available information to suggest that this compound would be a significant inducer of CYP enzymes.

Table 2: Illustrative CYP450 Inhibition Profile for 1-(3,4-Difluorophenyl)ethylamine

CYP Isozyme	IC50 (µM)	Inhibition Type
CYP1A2	> 50	Not significant
CYP2C9	25	Weak
CYP2C19	15	Moderate
CYP2D6	2.5	Potent
CYP3A4	18	Moderate

Note: The data in this table is illustrative and based on typical values for structurally similar compounds. Specific experimental data for 1-(3,4-Difluorophenyl)ethylamine is not publicly available.

Protein Binding Characterization in Preclinical Plasma

The extent of plasma protein binding is a critical determinant of a drug's distribution and availability to its target sites and for metabolism and excretion. As a lipophilic amine, 1-(3,4-Difluorophenyl)ethylamine is expected to exhibit a significant degree of binding to plasma proteins. The primary binding proteins for basic drugs are typically alpha-1-acid glycoprotein (B1211001) (AAG) and albumin. nih.gov The high lipophilicity conferred by the difluorophenyl ring and the propyl group would likely result in high plasma protein binding.

The unbound fraction of the drug is the pharmacologically active portion. Therefore, determining the fraction unbound (fu) in the plasma of preclinical species is essential for interpreting pharmacokinetic and pharmacodynamic data. Equilibrium dialysis is a common in vitro method used for this characterization.

Table 3: Illustrative Plasma Protein Binding of 1-(3,4-Difluorophenyl)ethylamine in Preclinical Species

Species	Percent Bound (%)	Fraction Unbound (fu)
Rat	92.5	0.075
Mouse	89.0	0.110
Dog	95.2	0.048
Human	96.8	0.032

Note: The data in this table is illustrative and based on typical values for structurally similar lipophilic amines. Specific experimental data for 1-(3,4-Difluorophenyl)ethylamine is not publicly available.

Advanced Analytical Methodologies for 1 3,4 Difluorophenyl Ethylamine in Research Matrices

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS) for Quantification

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) stands as a primary technique for the quantification of 1-(3,4-Difluorophenyl)ethylamine in research samples. This method offers exceptional sensitivity and selectivity, allowing for the detection of trace amounts of the analyte in complex biological and non-biological matrices. The chromatographic separation is typically achieved on a reversed-phase column, such as a C18, which effectively separates the target compound from matrix interferences. nih.gov

The mass spectrometric detection is generally performed in positive electrospray ionization (ESI+) mode. nih.gov Multiple Reaction Monitoring (MRM) is employed for quantification, where specific precursor-to-product ion transitions are monitored. For 1-(3,4-Difluorophenyl)ethylamine, the protonated molecule [M+H]⁺ is selected as the precursor ion. Collision-induced dissociation (CID) then generates characteristic product ions. The use of at least two MRM transitions, one for quantification and one for qualification, enhances the reliability of the identification. nih.gov The method's performance, including linearity, limit of detection (LOD), and limit of quantification (LOQ), is established through rigorous validation. nih.gov

Table 1: Hypothetical HPLC-MS/MS Parameters for the Quantification of 1-(3,4-Difluorophenyl)ethylamine

Parameter	Condition/Value
Chromatographic Column	Reversed-phase C18 (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Ionization Mode	Electrospray Ionization Positive (ESI+)
Precursor Ion [M+H]⁺ (m/z)	214.1
Product Ion 1 (Quantifier) (m/z)	127.1
Product Ion 2 (Qualifier) (m/z)	99.1
Collision Energy (eV)	15 (for Product Ion 1), 25 (for Product Ion 2)

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Analysis

Gas chromatography-mass spectrometry (GC-MS) is a well-established technique for the analysis of volatile and semi-volatile compounds, including many phenethylamines. However, the primary and secondary amines in compounds like 1-(3,4-Difluorophenyl)ethylamine often exhibit poor chromatographic peak shape and thermal instability. gcms.cz To overcome these issues, derivatization is a crucial step prior to GC-MS analysis. oup.com

Acylating agents, such as trifluoroacetic anhydride (B1165640) (TFAA), pentafluoropropionic anhydride (PFPA), or heptafluorobutyric anhydride (HFBA), are commonly used. nih.govjfda-online.com These reagents react with the amine group to form more stable, volatile, and less polar derivatives, which results in improved chromatographic performance and characteristic mass spectra. nih.gov The electron impact (EI) mass spectra of these derivatives produce unique fragmentation patterns that are useful for identification. The choice of derivatizing agent can influence the retention time and the resulting mass fragments, aiding in the differentiation of isomeric compounds. researchgate.net

Table 2: Common Derivatization Reagents for GC-MS Analysis of Amphetamine-like Compounds

Derivatizing Agent	Abbreviation	Key Advantages	Resulting Derivative
Trifluoroacetic Anhydride	TFAA	Volatile derivative, good for screening.	Trifluoroacetyl derivative
Pentafluoropropionic Anhydride	PFPA	Excellent sensitivity and chromatographic properties. nih.gov	Pentafluoropropionyl derivative
Heptafluorobutyric Anhydride	HFBA	Produces high mass fragments, reducing background interference. oup.com	Heptafluorobutyryl derivative
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	Forms stable trimethylsilyl (B98337) (TMS) derivatives. sigmaaldrich.com	Trimethylsilyl derivative

Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) for Structural Confirmation in Complex Extracts

For the unequivocal structural confirmation of 1-(3,4-Difluorophenyl)ethylamine, particularly in complex matrices or when reference standards are unavailable, Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) are indispensable. semanticscholar.org HRMS, often utilizing technologies like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, provides highly accurate mass measurements of the precursor and fragment ions. researchgate.net This allows for the determination of the elemental composition of the molecule, which is crucial for identifying unknown substances. unimi.it

NMR spectroscopy, including ¹H and ¹³C NMR, provides detailed information about the chemical structure, connectivity of atoms, and the stereochemistry of the molecule. unimi.itnih.gov Two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, can further elucidate the complete structural framework. semanticscholar.org The combination of HRMS and NMR data allows for the confident identification and characterization of novel compounds without relying solely on comparison to a reference standard. semanticscholar.orgunimi.it

Development and Validation of Bioanalytical Assays for Preclinical Biological Samples

The development and validation of bioanalytical assays are critical for preclinical research involving 1-(3,4-Difluorophenyl)ethylamine. nih.gov These assays, typically based on HPLC-MS/MS, must be rigorously validated to ensure their reliability and reproducibility for the intended purpose. au.dk The validation process is guided by regulatory agencies and includes the assessment of several key parameters. europa.eufda.gov

Selectivity is established by demonstrating that the method can differentiate the analyte from endogenous matrix components. japsonline.com The calibration curve defines the relationship between analyte concentration and instrument response over a specified range. nih.gov Accuracy and precision are determined at multiple concentration levels, including the lower limit of quantification (LLOQ), to ensure the method provides correct and consistent results. nih.gov The stability of the analyte in the biological matrix under various storage and handling conditions is also thoroughly investigated. japsonline.com

Table 3: Key Parameters for Bioanalytical Method Validation

Validation Parameter	Description	Typical Acceptance Criteria
Selectivity	Ability to differentiate and quantify the analyte in the presence of other components in the sample. japsonline.com	No significant interference at the retention time of the analyte.
Accuracy	Closeness of the determined value to the true value.	Within ±15% of the nominal value (±20% at LLOQ). nih.gov
Precision	Closeness of repeated individual measurements. nih.gov	Coefficient of variation (CV) ≤15% (≤20% at LLOQ).
Linearity & Range	The concentration range over which the assay is accurate, precise, and linear.	Correlation coefficient (r²) ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be reliably quantified. nih.gov	Signal-to-noise ratio ≥ 10; accuracy and precision within specified limits. nih.gov
Stability	Chemical stability of the analyte in a given matrix under specific conditions for given time intervals. japsonline.com	Analyte concentration within ±15% of the initial concentration.

Application of Isotopic Labeling for Metabolic Tracing and Mechanistic Studies

Isotopic labeling is a powerful technique used to trace the metabolic fate of a compound and to elucidate reaction mechanisms. wikipedia.org For studies involving 1-(3,4-Difluorophenyl)ethylamine, stable isotopes such as deuterium (B1214612) (²H or D) and carbon-13 (¹³C) are typically used. chemicalsknowledgehub.commusechem.com

One of the most common applications is the use of a stable isotope-labeled analog of the target compound as an internal standard (IS) for quantitative analysis by mass spectrometry. oup.comacs.org A deuterated version of 1-(3,4-Difluorophenyl)ethylamine, for example, would co-elute with the unlabeled analyte during chromatography and exhibit similar ionization efficiency, but would be distinguished by its higher mass. This corrects for variations in sample preparation and instrument response, leading to highly accurate and precise quantification. nih.govresearchgate.net

Furthermore, administering a labeled version of the compound in preclinical models allows researchers to track its absorption, distribution, metabolism, and excretion (ADME). chemicalsknowledgehub.comnih.gov By analyzing biological samples such as plasma and urine with MS-based techniques, metabolites can be identified by the characteristic isotopic pattern, providing valuable insights into the biotransformation pathways of the parent compound. nih.gov

Medicinal Chemistry Insights and Future Research Directions for 1 3,4 Difluorophenyl Ethylamine

Contributions to the Understanding of Ligand-Target Interactions within its Chemical Class

The phenethylamine (B48288) scaffold is the cornerstone of many compounds that interact with monoamine neurotransmitter systems. nih.gov The specific structural modifications present in 1-(3,4-Difluorophenyl)ethylamine offer a unique opportunity to refine our understanding of ligand-target interactions, particularly at dopamine (B1211576) (DAT), serotonin (B10506) (SERT), and norepinephrine (B1679862) (NET) transporters.

The defining features of this molecule are the difluoro substitutions at the 3 and 4 positions of the phenyl ring and the N-propyl group. Halogenation, especially with fluorine, is a common strategy in medicinal chemistry to modulate a compound's electronic properties, metabolic stability, and binding affinity. The electron-withdrawing nature of the two fluorine atoms can significantly alter the charge distribution of the aromatic ring, potentially influencing cation-π or other non-covalent interactions within the transporter binding pocket.

Structure-activity relationship (SAR) studies on amphetamine analogs have demonstrated that the position and nature of ring substituents dramatically affect potency and selectivity for monoamine transporters. nih.gov For example, substitution at the para-position (4-position) with a halogen is known to often enhance serotonergic activity. The presence of an additional fluorine atom at the meta-position (3-position) in 1-(3,4-Difluorophenyl)ethylamine could introduce further selectivity, possibly by forming specific hydrogen bonds or dipole interactions with amino acid residues in the transporter proteins that are not engaged by single-substituted analogs. The compound could thus serve as a molecular probe to elucidate the subtle structural differences between the binding sites of DAT, SERT, and NET.

Table 1: Comparative Structure-Activity Relationships of Selected Phenethylamine Analogs

Compound	Ring Substitution	N-Alkylation	Hypothesized Impact on Transporter Interaction
Amphetamine	None	None (Primary Amine)	Primarily dopaminergic and noradrenergic activity. researchgate.net
p-Fluoroamphetamine	4-Fluoro	None (Primary Amine)	Increased serotonergic activity compared to amphetamine. nih.gov
Methamphetamine	None	Methyl	Increased lipophilicity and potency compared to amphetamine. nih.gov
1-(3,4-Difluorophenyl)ethylamine	3,4-Difluoro	Propyl	Potentially unique DAT/SERT selectivity profile due to combined electronic effects of difluoro substitution and steric bulk of the N-propyl group.

Potential as a Preclinical Tool Compound for Advancing Biological Research

A significant challenge in neuroscience is the dissection of overlapping neural circuits modulated by different monoamines. Tool compounds with high selectivity are invaluable for this purpose. researchgate.net Based on its structure, 1-(3,4-Difluorophenyl)ethylamine has the potential to be a highly useful preclinical tool. If in vitro binding and uptake assays were to confirm a unique selectivity profile—for instance, high potency at DAT with minimal activity at SERT, or vice versa—it could be employed to investigate the specific behavioral and physiological roles of these transporter systems with greater precision than existing, less selective compounds. nih.gov

For example, in studies of reward, motivation, or cognitive function, a selective dopamine-releasing agent can help isolate the contribution of the mesolimbic dopamine system. Conversely, a selective serotonin releaser can be used to study mood regulation, anxiety, and impulse control. The specific difluorophenyl substitution pattern of this compound might provide such a profile, enabling researchers to probe biological pathways with reduced off-target confounding effects. researchgate.net Its utility would extend to in vitro studies, such as characterizing the kinetics of transporter function, and in vivo studies using techniques like microdialysis to measure neurotransmitter release in specific brain regions of animal models. nih.gov

Strategies for Prodrug Design and Optimization to Modulate Preclinical Pharmacokinetics

The pharmacokinetic profile of a compound—its absorption, distribution, metabolism, and excretion (ADME)—is a critical determinant of its utility. For centrally-acting agents, brain penetration is paramount. Prodrug strategies offer a powerful method to transiently modify a molecule's physicochemical properties to overcome pharmacokinetic barriers. nih.gov

For 1-(3,4-Difluorophenyl)ethylamine, the secondary amine is a prime target for prodrug modification. Converting the amine into a less basic, more lipophilic moiety can enhance its ability to cross the blood-brain barrier. Once in the central nervous system, the prodrug would ideally be cleaved by brain-specific enzymes to release the active parent compound. This approach can also be used to improve oral bioavailability by protecting the drug from first-pass metabolism in the liver. nih.gov

Several prodrug strategies could be envisioned:

Amino Acid Conjugates: Forming an amide bond between the secondary amine and an amino acid (e.g., valine, phenylalanine) can create a substrate for aminopeptidases. This can improve aqueous solubility and potentially utilize active transport mechanisms. nih.gov

Carbamates: Reaction of the amine with an appropriate chloroformate can yield a carbamate (B1207046) prodrug. The properties of the carbamate can be tuned by varying the alcohol portion of the chloroformate to achieve desired lipophilicity and cleavage rates.

N-Oxides: The introduction of a pyridine (B92270) N-oxide has been shown to improve aqueous solubility and oral bioavailability in other chemical series. nih.gov

Table 2: Potential Prodrug Strategies for 1-(3,4-Difluorophenyl)ethylamine

Prodrug Moiety	Linkage Type	Anticipated Change in Physicochemical Properties	Potential Cleavage Mechanism
L-Valine	Amide	Increased aqueous solubility; potential for active transport.	Enzymatic hydrolysis by peptidases. nih.gov
Pivaloyloxymethyl (POM)	Carbamate	Increased lipophilicity, masking of basic amine.	Hydrolysis by esterases.
Phosphate Ester	Phosphoramide	Dramatically increased aqueous solubility for parenteral formulation.	Hydrolysis by phosphatases.

Avenues for Further Academic Exploration, Hypothesis Generation, and Derivative Synthesis

The structure of 1-(3,4-Difluorophenyl)ethylamine serves as an excellent starting point for further academic inquiry and the generation of new scientific hypotheses. A systematic synthetic chemistry program could explore the structure-activity relationships around this scaffold to develop novel compounds with tailored pharmacological properties.

Hypothesis Generation:

Hypothesis 1: The 3,4-difluoro substitution pattern confers superior selectivity for the serotonin transporter (SERT) over the dopamine transporter (DAT) compared to non-fluorinated or mono-fluorinated analogs.

Hypothesis 2: The N-propyl group provides an optimal balance of steric bulk and lipophilicity for high-affinity binding, and that shorter (ethyl) or longer (butyl) alkyl chains will decrease potency.

Derivative Synthesis Program: To test these hypotheses, a focused library of derivatives could be synthesized. google.com This exploration would provide deeper insights into the requirements of the monoamine transporter binding sites.

Ring Modifications: Synthesize isomers with 2,4-difluoro, 2,5-difluoro, and 3,5-difluoro substitutions to probe the importance of fluorine positioning. Replace the fluorine atoms with other groups (e.g., chloro, methyl, methoxy) to evaluate the relative contributions of electronic and steric effects.

N-Alkyl Group Modifications: Prepare a series of analogs where the N-propyl group is replaced with other substituents, such as N-ethyl, N-isopropyl, N-cyclopropylmethyl, or N-allyl groups, to map the steric and electronic tolerance of the N-binding region of the target transporters.

Ethylamine (B1201723) Side-Chain Modifications: Introduce a methyl group at the alpha-carbon (to create a phentermine-like structure) or beta-carbon to assess the impact on metabolism and mechanism of action (e.g., substrate-releaser vs. reuptake inhibitor).

Table 3: Proposed Derivatives for Synthesis and SAR Exploration

Parent Scaffold Modification	Example Derivative	Rationale for Synthesis
Phenyl Ring Isomer	1-(2,5-Difluorophenyl)ethylamine	To determine the optimal positioning of fluoro substituents for potency and selectivity.
N-Alkyl Group Variation	1-(3,4-Difluorophenyl)ethylamine	To explore steric tolerance at the nitrogen and potentially increase metabolic stability.
Side-Chain Homologation	1-(3,4-Difluorophenyl)propylamine	To assess the impact of side-chain length on transporter affinity.
Alternative Halogenation	1-(3-Chloro-4-fluorophenyl)ethylamine	To compare the effects of different halogens on the electronic and steric profile.

Collaborative Research Opportunities in the Field of Novel Chemical Entities

The investigation of novel chemical entities like 1-(3,4-Difluorophenyl)ethylamine is an inherently multidisciplinary endeavor that thrives on collaboration. novelpsychoactivesubstances.org The significant resources and diverse expertise required for comprehensive characterization make partnerships between academic institutions, research organizations, and industry essential. acs.orgnih.gov

Academic-Industry Partnerships: Academic chemistry laboratories can excel at the rational design and small-scale synthesis of novel derivatives. nih.gov Industry partners can then provide high-throughput screening platforms, expertise in preclinical ADME/Tox profiling, and resources for scaling up synthesis of promising compounds. acs.org Such collaborations accelerate the pace of discovery, bridging the gap between basic research and translational development. researchgate.nettandfonline.com

International Research Consortia: The study of novel psychoactive substances (NPS) often benefits from international cooperation. novelpsychoactivesubstances.org Networks such as those facilitated by the United Nations Office on Drugs and Crime (UNODC) and the European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) allow for the sharing of analytical data, pharmacological findings, and emerging trends. novelpsychoactivesubstances.org Engaging with these networks can provide a broader context for the pharmacological profile of a new compound and foster global research initiatives.

Open Science Initiatives: Placing synthetic protocols and preliminary pharmacological data for compounds like 1-(3,4-Difluorophenyl)ethylamine into the public domain can catalyze research. This allows computational chemists to develop predictive binding models, pharmacologists to propose new experiments, and toxicologists to assess potential risks, creating a synergistic research environment.

The complex nature of drug discovery, from initial synthesis to biological validation, necessitates a collaborative approach to fully unlock the scientific potential of novel chemical entities. acs.org